Cas no 632344-10-6 (ethyl(1,1,1-trifluoropropan-2-yl)amine)

Ethyl(1,1,1-trifluoropropan-2-yl)amine is a fluorinated amine compound characterized by its trifluoromethyl group, which enhances its stability and reactivity in synthetic applications. The presence of both ethyl and trifluoropropyl substituents contributes to its utility as a versatile intermediate in organic synthesis, particularly in the preparation of agrochemicals, pharmaceuticals, and specialty materials. Its fluorine atoms impart unique electronic and steric properties, making it valuable for modifying molecular interactions. The compound exhibits favorable solubility in organic solvents, facilitating its use in various reaction conditions. Careful handling is recommended due to potential reactivity with strong acids or bases. Its structural features make it a useful building block for advanced chemical synthesis.

ethyl(1,1,1-trifluoropropan-2-yl)amine structure

632344-10-6 structure

Product Name:ethyl(1,1,1-trifluoropropan-2-yl)amine

CAS No:632344-10-6

MF:C₅H₁₀F₃N

MW:141.134811878204

CID:4083615

PubChem ID:66205360

Update Time:2025-05-27

ethyl(1,1,1-trifluoropropan-2-yl)amine Chemical and Physical Properties

Names and Identifiers

- 2-Propanamine, N-ethyl-1,1,1-trifluoro-
- Ethyl(1,1,1-trifluoropropan-2-yl)amine
- 632344-10-6
- AKOS015548731
- SCHEMBL16748081
- LKFNHDHNNPKDQV-UHFFFAOYSA-N
- EN300-192005
- ethyl(1,1,1-trifluoropropan-2-yl)amine
- Inchi： 1S/C5H10F3N/c1-3-9-4(2)5(6,7)8/h4,9H,3H2,1-2H3
- InChI Key： LKFNHDHNNPKDQV-UHFFFAOYSA-N
- SMILES： C(F)(F)(F)C(NCC)C

Computed Properties

Exact Mass: 141.07653381Da
Monoisotopic Mass: 141.07653381Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 9
Rotatable Bond Count: 2
Complexity: 78.8
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 12Å²

ethyl(1,1,1-trifluoropropan-2-yl)amine Pricemore >>

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